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Compound of Interest

Compound Name: Isobavachin

Cat. No.: B109267 Get Quote

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for the handling of Isobavachalcone in a laboratory setting. The following information is

intended for researchers, scientists, and drug development professionals to ensure the safe

and effective use of this compound.

Personal Protective Equipment (PPE)
While Isobavachalcone is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), adherence to standard laboratory safety practices is essential to

minimize exposure and ensure a safe working environment.[1] The following personal

protective equipment is recommended:

Lab Coat: A standard lab coat should be worn to protect from potential splashes.

Eye Protection: Safety glasses with side shields or safety goggles are mandatory to protect

the eyes from accidental splashes or aerosols.

Hand Protection: Chemical-resistant gloves should be worn when handling Isobavachalcone.

Nitrile gloves are a suitable choice for general chemical handling and are preferred over

latex gloves to prevent potential allergies.[2] It is crucial to inspect gloves for any tears or

punctures before use and to replace them immediately if they become contaminated.[2]
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A systematic approach to handling Isobavachalcone will ensure safety and the integrity of the

experiments.

Preparation:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling

the powdered form to avoid inhalation of dust.

Ensure the work area is clean and free of clutter.

Have all necessary equipment and reagents ready before starting the experiment.

Handling:

When weighing the solid compound, use a spatula and handle it carefully to prevent

generating dust.

If preparing solutions, add the solvent to the Isobavachalcone powder slowly to avoid

splashing.

Keep containers with Isobavachalcone tightly closed when not in use.[1]

Post-Handling:

Clean the work area thoroughly with an appropriate solvent and decontaminate any

equipment used.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Isobavachalcone and any contaminated materials is crucial for

environmental safety and regulatory compliance. While a safety data sheet suggests that small

quantities may be disposed of with household waste, this is not a recommended practice in a

laboratory setting.[1] A more stringent and safer approach should be followed.

Waste Segregation: All waste contaminated with Isobavachalcone, including unused

compound, solutions, contaminated pipette tips, gloves, and paper towels, should be
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considered chemical waste.

Waste Collection:

Collect solid waste in a clearly labeled, sealed plastic bag or container.

Collect liquid waste in a compatible, leak-proof container with a secure cap.

The waste container must be labeled with "Hazardous Waste" and the full chemical name

"Isobavachalcone".

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials.[3][4]

Disposal: Arrange for the collection of the chemical waste through your institution's

Environmental Health and Safety (EHS) department. Do not pour Isobavachalcone solutions

down the drain.[5]

Quantitative Data for Isobavachalcone
The following table summarizes key quantitative properties of Isobavachalcone:

Property Value Source

CAS Number 20784-50-3 [3][6]

Molecular Formula C₂₀H₂₀O₄ [3]

Molecular Weight 324.37 g/mol [6]

Solubility (DMSO) 64 mg/mL (197.3 mM) [6]

Solubility (Ethanol) 64 mg/mL (197.3 mM) [6]

Solubility (Water) Insoluble [6]

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling and disposal of

Isobavachalcone in a laboratory setting.
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Caption: Workflow for Safe Handling of Isobavachalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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